Cas no 2229131-18-2 (3-methyl-3-(4-methyloxan-4-yl)butan-1-amine)

• Product Name: 3-methyl-3-(4-methyloxan-4-yl)butan-1-amine
• CAS No: 2229131-18-2
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5829798
• PubChem ID: 165765517
• Update Time: 2023-12-26

3-methyl-3-(4-methyloxan-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(4-methyloxan-4-yl)butan-1-amine
• EN300-1778006
• 2229131-18-2

• Inchi： 1S/C11H23NO/c1-10(2,4-7-12)11(3)5-8-13-9-6-11/h4-9,12H2,1-3H3
• InChI Key： WQPMHJBTHJIHLK-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C(C)(C)CCN

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų